N-(3-cyanophenyl)-2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)acetamide

• IUPAC Name: N-(3-cyanophenyl)-2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)acetamide
• InChI: InChI=1S/C16H11N3O4S/c17-9-11-4-3-5-12(8-11)18-15(20)10-19-16(21)13-6-1-2-7-14(13)24(19,22)23/h1-8H,10H2,(H,18,20)
• InChI Key: MWOAATBRHZEJCU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(S2(=O)=O)CC(=O)NC3=CC=CC(=C3)C#N
• Molecular Formula: C16H11N3O4S
• Molecular Weight: 341.3 g/mol

Description

N-(3-cyanophenyl)-2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)acetamide, also known as CTAP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. CTAP is a benzothiazole derivative that has been synthesized through a multistep reaction process.

Scientific Research Applications

Scientific Research Applications

Pharmacological Significance

Benzothiazole derivatives, including compounds similar to N-(3-cyanophenyl)-2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)acetamide, have been extensively studied for their therapeutic potential. These compounds exhibit a broad spectrum of biological activities, including antimicrobial, analgesic, anti-inflammatory, and anticancer properties. Specifically, the benzothiazole scaffold has been identified as crucial in inhibiting metalloenzymes like carbonic anhydrases, which are associated with tumorigenesis and the progression of various cancers. The structural simplicity and synthetic accessibility of benzothiazole derivatives allow for the development of chemical libraries that could serve in the discovery of new chemical entities with potential therapeutic applications (Irfan et al., 2019; Keri et al., 2015).

Environmental Studies

In the context of environmental science, benzothiazole derivatives have been investigated for their presence and behavior in natural water systems. Advanced oxidation processes (AOPs) are utilized to treat water contaminated with benzothiazole compounds, including pharmaceuticals and personal care products. The degradation pathways, kinetics, and by-products of these compounds, as well as their ecological impacts, have been a subject of research to enhance water treatment technologies and mitigate environmental threats (Qutob et al., 2022).